Cas no 175202-66-1 (Methyl 3,4-dimethylthieno[2,3-b]thiophene-2-carboxylate)
175202-66-1 structure
Product Name:Methyl 3,4-dimethylthieno[2,3-b]thiophene-2-carboxylate
CAS No:175202-66-1
MF:C10H10O2S2
MW:226.315200328827
CID:134099
PubChem ID:2778798
Update Time:2025-04-19
Methyl 3,4-dimethylthieno[2,3-b]thiophene-2-carboxylate Chemical and Physical Properties
Names and Identifiers
-
- Methyl 3,4-dimethylthieno[2,3-b]thiophene-2-carboxylate
- methyl 3,4-dimethylthieno[2,3-b]thiophene-5-carboxylate
- Thieno[2,3-b]thiophene-2-carboxylicacid, 3,4-dimethyl-, methyl ester
- HMS554J18
- BUTTPARK 92\04-82
- RARECHEM AL BF 0290
- AKOS015908648
- MFCD00085123
- FT-0628502
- W-206178
- SR-01000632494-1
- DTXSID90381138
- Thieno[2,3-b]thiophene-2-carboxylic acid, 3,4-dimethyl-, methyl ester
- Maybridge1_004616
- A811846
- 175202-66-1
- CCG-42498
- Methyl3,4-dimethylthieno[2,3-b]thiophene-2-carboxylate
-
- Inchi: 1S/C10H10O2S2/c1-5-4-13-10-7(5)6(2)8(14-10)9(11)12-3/h4H,1-3H3
- InChI Key: UNMAABJDCUEPCI-UHFFFAOYSA-N
- SMILES: S1C(C(=O)OC)=C(C)C2=C1SC=C2C
Computed Properties
- Exact Mass: 226.01200
- Monoisotopic Mass: 226.012
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 14
- Rotatable Bond Count: 2
- Complexity: 244
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.9
- Topological Polar Surface Area: 82.8Ų
Experimental Properties
- Density: 1.308
- Melting Point: 136 °C
- Boiling Point: 338.8°Cat760mmHg
- Flash Point: 158.7°C
- Refractive Index: 1.639
- PSA: 82.78000
- LogP: 3.36620
Methyl 3,4-dimethylthieno[2,3-b]thiophene-2-carboxylate Customs Data
- HS CODE:2934999090
- Customs Data:
China Customs Code:
2934999090Overview:
2934999090. Other heterocyclic compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%
Declaration elements:
Product Name, component content, use to
Summary:
2934999090. other heterocyclic compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%
Methyl 3,4-dimethylthieno[2,3-b]thiophene-2-carboxylate Related Literature
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Govind Reddy Mol. Syst. Des. Eng., 2021,6, 779-789
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L. Di Michele,D. Fiocco,F. Varrato,E. Eiser,G. Foffi Soft Matter, 2014,10, 3633-3648
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Marta Liras,Isabel Quijada-Garrido,Marta Palacios-Cuesta,Sonia Muñoz-Durieux,Olga García Polym. Chem., 2014,5, 433-442
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Yang Xu,Min Wang,Donghui Wei,Rongqiang Tian,Zheng Duan,François Mathey Dalton Trans., 2019,48, 5523-5526
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Eunhak Lim,Jiyoung Heo,Seong Keun Kim Nanoscale, 2019,11, 11369-11378
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